Cas no 1537458-68-6 (1-heptyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-heptyl-1H-1,2,3-triazol-4-amine
• CAS No: 1537458-68-6
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• MDL: MFCD21947608
• CID: 5602962
• PubChem ID: 79530051
• Update Time: 2025-06-13

1-heptyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1537458-68-6
• AKOS018085764
• 1-heptyl-1H-1,2,3-triazol-4-amine
• EN300-1114624

• MDL： MFCD21947608
• Inchi： 1S/C9H18N4/c1-2-3-4-5-6-7-13-8-9(10)11-12-13/h8H,2-7,10H2,1H3
• InChI Key： GMCJBHAARAZVRQ-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CCCCCCC

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-heptyl-1H-1,2,3-triazol-4-amine

Exploring the Properties and Applications of 1-Heptyl-1H-1,2,3-triazol-4-amine (CAS No. 1537458-68-6)

In the realm of organic chemistry and pharmaceutical research, 1-Heptyl-1H-1,2,3-triazol-4-amine (CAS No. 1537458-68-6) has garnered significant attention due to its unique structural features and potential applications. This compound, belonging to the 1,2,3-triazole family, is characterized by a heptyl side chain and an amine functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, material science, and agrochemical formulations.

The 1,2,3-triazole core is renowned for its stability and ability to participate in click chemistry reactions, a topic that has become a hotspot in modern synthetic methodologies. With the rise of green chemistry and sustainable practices, compounds like 1-Heptyl-1H-1,2,3-triazol-4-amine are being investigated for their efficiency in eco-friendly synthesis. Its CAS No. 1537458-68-6 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most compelling aspects of 1-Heptyl-1H-1,2,3-triazol-4-amine is its potential in drug development. The triazole moiety is a common pharmacophore in medicinal chemistry, often associated with antimicrobial, antiviral, and anti-inflammatory properties. Recent studies have highlighted its utility in designing small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer and metabolic disorders. This aligns with the current trend of personalized medicine and targeted therapies, which dominate healthcare discussions.

Beyond pharmaceuticals, 1-Heptyl-1H-1,2,3-triazol-4-amine is also explored in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced polymers, coatings, and sensors. With the increasing demand for smart materials and nanotechnology, this compound’s role in creating functional surfaces or responsive systems is a topic of active research.

Another area of interest is its application in agrochemicals. The 1,2,3-triazole derivatives are known for their bioactivity, and 1-Heptyl-1H-1,2,3-triazol-4-amine could contribute to the development of novel pesticides or plant growth regulators. As the agricultural sector seeks safer and more efficient solutions, this compound’s potential is being evaluated in field trials and formulation studies.

From a synthetic perspective, the preparation of 1-Heptyl-1H-1,2,3-triazol-4-amine often involves click chemistry techniques, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method is celebrated for its high yield, mild reaction conditions, and compatibility with diverse functional groups. Researchers are also investigating alternative catalysts and solvent systems to further optimize the synthesis, addressing the growing emphasis on sustainable chemistry.

In conclusion, 1-Heptyl-1H-1,2,3-triazol-4-amine (CAS No. 1537458-68-6) represents a multifaceted compound with promising applications across multiple industries. Its structural versatility, combined with the rising demand for innovative solutions in healthcare, materials, and agriculture, positions it as a valuable subject of ongoing research. As scientific inquiries continue to evolve, this compound is likely to remain a focal point in discussions about molecular design and functional materials.